Cas no 1824291-69-1 (tert-butyl N-[2-(3,5-dimethoxyphenyl)-2-hydroxyethyl]carbamate)

• Product Name: tert-butyl N-[2-(3,5-dimethoxyphenyl)-2-hydroxyethyl]carbamate
• CAS No: 1824291-69-1
• MF: C₁₅H₂₃NO₅
• MW: 297.346824884415
• CID: 6016962
• PubChem ID: 165699401
• Update Time: 2025-05-21

tert-butyl N-[2-(3,5-dimethoxyphenyl)-2-hydroxyethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(3,5-dimethoxyphenyl)-2-hydroxyethyl]carbamate
• 1824291-69-1
• EN300-7548561

• Inchi： 1S/C15H23NO5/c1-15(2,3)21-14(18)16-9-13(17)10-6-11(19-4)8-12(7-10)20-5/h6-8,13,17H,9H2,1-5H3,(H,16,18)
• InChI Key： ARRTUBUDWFSFGW-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=C(C=C(C=1)OC)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 297.15762283g/mol
• Monoisotopic Mass: 297.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-[2-(3,5-dimethoxyphenyl)-2-hydroxyethyl]carbamate

Comprehensive Guide to tert-butyl N-[2-(3,5-dimethoxyphenyl)-2-hydroxyethyl]carbamate (CAS No. 1824291-69-1)

tert-butyl N-[2-(3,5-dimethoxyphenyl)-2-hydroxyethyl]carbamate (CAS No. 1824291-69-1) is a specialized carbamate derivative with significant applications in pharmaceutical research and organic synthesis. This compound, often referred to as a protected amino alcohol intermediate, is widely utilized in the development of bioactive molecules due to its unique structural features. The presence of 3,5-dimethoxyphenyl and hydroxyethyl groups enhances its reactivity, making it a valuable building block in medicinal chemistry.

The growing interest in tert-butyl N-[2-(3,5-dimethoxyphenyl)-2-hydroxyethyl]carbamate is driven by its role in the synthesis of chiral compounds and drug candidates. Researchers are particularly focused on its potential in designing central nervous system (CNS) therapeutics, as the dimethoxyphenyl moiety is known to interact with neurotransmitter receptors. Recent studies highlight its utility in creating selective enzyme inhibitors, aligning with the trend toward personalized medicine and targeted therapies.

From a synthetic perspective, CAS No. 1824291-69-1 offers advantages such as ease of purification and compatibility with diverse reaction conditions. Its tert-butyl carbamate (Boc) group provides excellent protection for amines, a feature highly sought after in peptide synthesis and combinatorial chemistry. The compound’s stability under acidic conditions further expands its applicability in multi-step organic transformations.

The market demand for tert-butyl N-[2-(3,5-dimethoxyphenyl)-2-hydroxyethyl]carbamate reflects broader trends in pharmaceutical outsourcing and custom synthesis. With the rise of AI-driven drug discovery, suppliers of this compound are increasingly collaborating with computational chemists to optimize its use in virtual screening pipelines. Environmental considerations also play a role, as manufacturers adopt green chemistry principles to reduce waste in its production.

Analytical characterization of CAS No. 1824291-69-1 typically involves HPLC, NMR spectroscopy, and mass spectrometry to ensure high purity (>98%). These quality control measures are critical for researchers requiring reproducible results in high-throughput screening assays. Storage recommendations include protection from moisture at -20°C to maintain long-term stability.

Future research directions for tert-butyl N-[2-(3,5-dimethoxyphenyl)-2-hydroxyethyl]carbamate may explore its incorporation into bioconjugates or prodrug systems. The compound’s structural flexibility positions it as a key player in emerging fields like proteolysis-targeting chimeras (PROTACs), addressing unmet needs in oncology and neurodegenerative diseases. Regulatory compliance remains paramount, with suppliers adhering to REACH and GMP guidelines for global distribution.